Cas no 1261450-91-2 (4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261450-91-2
• MF: C₁₃H₆F₆INO
• MW: 433.087736606598
• CID: 4987384
• Update Time: 2025-07-18

4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F6INO/c14-12(15,16)9-6-21-11(5-10(9)20)7-1-3-8(4-2-7)22-13(17,18)19/h1-6H
• InChI Key： IXVMSIMPKAAHKL-UHFFFAOYSA-N
• SMILES： IC1=CC(C2C=CC(=CC=2)OC(F)(F)F)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Research Briefing on 4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS: 1261450-91-2)

In recent years, the compound 4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS: 1261450-91-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has demonstrated promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and optimization of 4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine as a key intermediate in the production of novel bioactive molecules. Its structural features, including the iodine atom at the 4-position, make it a versatile building block for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions enable the introduction of diverse pharmacophores, enhancing the compound's utility in drug discovery.

One of the most notable applications of this compound is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized 4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine to design potent and selective inhibitors targeting specific kinases, such as JAK2 and EGFR. Preliminary in vitro and in vivo studies have shown promising results, with improved efficacy and reduced off-target effects compared to existing inhibitors.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. The presence of fluorine atoms contributes to its metabolic stability and lipophilicity, which are crucial factors in drug design. Recent pharmacokinetic studies have highlighted its favorable absorption, distribution, metabolism, and excretion (ADME) profiles, further supporting its suitability as a drug candidate.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine. Researchers are actively exploring greener and more efficient synthetic routes to address these issues. Additionally, ongoing preclinical studies aim to elucidate its mechanism of action and potential toxicological effects, which will be critical for its transition into clinical trials.

In conclusion, 4-Iodo-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS: 1261450-91-2) represents a valuable scaffold in medicinal chemistry, with broad applications in drug discovery and development. Its unique structural features and promising biological activity make it a compound of significant interest for future research. Continued efforts to optimize its synthesis and evaluate its therapeutic potential will undoubtedly contribute to the advancement of chemical biology and pharmaceutical sciences.